1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-4-(4-methoxyphenoxy)butan-1-one
• InChI: InChI=1S/C21H25ClN2O3/c1-26-19-7-9-20(10-8-19)27-15-3-6-21(25)24-13-11-23(12-14-24)18-5-2-4-17(22)16-18/h2,4-5,7-10,16H,3,6,11-15H2,1H3
• InChI Key: WSSVPKCOTUGQFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol

Description

1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is a synthetic compound that has been extensively researched for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine is not fully understood. However, it is believed to act as a selective serotonin receptor antagonist, specifically targeting the 5-HT2A receptor subtype. This receptor subtype is involved in various physiological processes, including mood regulation, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the binding of serotonin to the 5-HT2A receptor subtype. In vivo studies have shown that it can induce changes in brain activity, including alterations in regional cerebral blood flow and glucose metabolism. It has also been shown to have potential antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine in lab experiments include its high potency and selectivity for the 5-HT2A receptor subtype, as well as its ability to induce changes in brain activity. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine. These include:
1. Further studies on its potential as a novel antipsychotic agent.
2. Investigation of its potential as a tool for studying the structure and function of various proteins and enzymes.
3. Exploration of its potential as a selective serotonin receptor antagonist for the treatment of various neurological and psychiatric disorders.
4. Investigation of its potential as a tool for studying brain activity and cognition.
5. Development of new synthetic methods for the preparation of this compound and its analogs.
Conclusion:
This compound is a synthetic compound that has been extensively researched for its potential applications in various fields of science. Its high potency and selectivity for the 5-HT2A receptor subtype make it a promising candidate for further research as a novel antipsychotic agent and a tool for studying the structure and function of various proteins and enzymes. However, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

1-(3-chlorophenyl)-4-[4-(4-methoxyphenoxy)butanoyl]piperazine has been extensively researched for its potential applications in various fields of science. In medicinal chemistry, it has been studied for its potential as a novel antipsychotic agent. In pharmacology, it has been investigated for its potential as a selective serotonin receptor antagonist. In biochemistry, it has been explored for its potential as a tool for studying the structure and function of various proteins and enzymes.